3-(4-Trifluoromethyl-cyclohex-1-enyl)-pyridin-2-ylamine

• Molecular Formula: C12H13F3N2
• Molecular Weight: 242.24 g/mol
• IUPAC Name: 3-[4-(trifluoromethyl)cyclohexen-1-yl]pyridin-2-amine
• InChI: InChI=1S/C12H13F3N2/c13-12(14,15)9-5-3-8(4-6-9)10-2-1-7-17-11(10)16/h1-3,7,9H,4-6H2,(H2,16,17)
• InChI Key: ZXAVIWQSMJLTKP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=CCC1C(F)(F)F)C2=C(N=CC=C2)N

Description

3-(4-Trifluoromethyl-cyclohex-1-enyl)-pyridin-2-ylamine is a useful research compound. Its molecular formula is C12H13F3N2 and its molecular weight is 242.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Prepared in analogy to example 262 step a-b), starting from N-(pyridin-2-yl)pivalamide and 4-(trifluoromethyl)cyclohexanone. 3-(4-Trifluoromethyl-cyclohex-1-enyl)-pyridin-2-ylamine was obtained after column chromatography on silica gel using a gradient from CH2Cl2 to CH2Cl2/MeOH 19:1 (v/v) as eluent as a white solid (yield: 26% over 2 steps).